Cas no 1214352-01-8 (4-(Pyridin-3-yl)-3-(trifluoromethyl)benzoyl chloride)

• Product Name: 4-(Pyridin-3-yl)-3-(trifluoromethyl)benzoyl chloride
• CAS No: 1214352-01-8
• MF: C₁₃H₇ClF₃NO
• MW: 285.648992776871
• CID: 4982703
• Update Time: 2025-06-15

4-(Pyridin-3-yl)-3-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-3-yl)-3-(trifluoromethyl)benzoyl chloride

• Inchi： 1S/C13H7ClF3NO/c14-12(19)8-3-4-10(9-2-1-5-18-7-9)11(6-8)13(15,16)17/h1-7H
• InChI Key： QCXQTMVXOBOBDG-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C2C=NC=CC=2)=C(C(F)(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 3.9
• Topological Polar Surface Area: 30

Additional information on 4-(Pyridin-3-yl)-3-(trifluoromethyl)benzoyl chloride

Recent Advances in the Application of 4-(Pyridin-3-yl)-3-(trifluoromethyl)benzoyl chloride (CAS: 1214352-01-8) in Chemical Biology and Pharmaceutical Research

4-(Pyridin-3-yl)-3-(trifluoromethyl)benzoyl chloride (CAS: 1214352-01-8) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its utility in the construction of heterocyclic scaffolds, which are pivotal in drug discovery. This compound's unique structural features, including the pyridine ring and trifluoromethyl group, contribute to its reactivity and potential as a building block for targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-(Pyridin-3-yl)-3-(trifluoromethyl)benzoyl chloride in the synthesis of kinase inhibitors. The researchers utilized this compound to introduce a trifluoromethylated benzoyl moiety into the inhibitor's core structure, enhancing its binding affinity and metabolic stability. The resulting compounds showed promising activity against a range of kinases implicated in cancer and inflammatory diseases, with IC50 values in the low nanomolar range.

In another recent development, a team from the University of Cambridge reported the application of this compound in the synthesis of PROTACs (Proteolysis Targeting Chimeras). The trifluoromethyl group was found to improve the pharmacokinetic properties of the PROTACs, while the pyridine ring facilitated interactions with the target protein. This study, published in ACS Chemical Biology, underscores the versatility of 4-(Pyridin-3-yl)-3-(trifluoromethyl)benzoyl chloride in modern drug discovery approaches.

Further research has explored the compound's potential in the development of antimicrobial agents. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described its use in the synthesis of novel quinolone derivatives. These derivatives exhibited potent activity against drug-resistant bacterial strains, with the trifluoromethyl group playing a crucial role in overcoming resistance mechanisms. The study suggests that 4-(Pyridin-3-yl)-3-(trifluoromethyl)benzoyl chloride could be a valuable tool in addressing the global challenge of antimicrobial resistance.

From a chemical perspective, recent investigations have focused on optimizing the synthesis and handling of this compound. Due to its acyl chloride functionality, it requires careful storage and handling under inert conditions. A 2023 technical report from Sigma-Aldrich provides updated protocols for its purification and stabilization, which are critical for ensuring reproducibility in research applications.

Looking ahead, the unique properties of 4-(Pyridin-3-yl)-3-(trifluoromethyl)benzoyl chloride position it as a promising candidate for further exploration in drug discovery. Its ability to introduce both a pyridine ring and a trifluoromethyl group in a single step makes it particularly valuable for medicinal chemistry applications. Future research directions may include its application in the development of covalent inhibitors and its use in fragment-based drug discovery approaches.